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Compound of Interest

Compound Name: trans-2-Undecen-1-ol

CAS No.: 37617-03-1

Cat. No.: B1580871

Get Quote

The Natural Occurrence and Chemical Ecology of trans-2-Undecen-1-ol: A Technical

Monograph

Abstract
This technical guide provides a comprehensive analysis of trans-2-Undecen-1-ol (CAS 75039-

84-8), an unsaturated fatty alcohol with significant roles in chemical ecology and industrial

applications.[1] While often overshadowed by its aldehyde counterpart (trans-2-undecenal), this

compound serves as a critical biosynthetic intermediate and bioactive constituent in specific

botanical and entomological systems. This document details its natural occurrence,

biosynthetic origins via modified

-oxidation, and rigorous analytical protocols for its identification.

Chemical Identity & Physicochemical Profile
trans-2-Undecen-1-ol is a monounsaturated primary alcohol characterized by a double bond

at the C2 position with trans (E) stereochemistry. It contributes a waxy, floral, and slightly fatty

odor profile, distinct from the sharp, pungent aroma of its aldehyde analog.
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Property Specification

IUPAC Name (E)-Undec-2-en-1-ol

CAS Registry 75039-84-8

Formula C₁₁H₂₂O

Molecular Weight 170.29 g/mol

Appearance Colorless to pale yellow liquid

Odor Profile Floral, Rose, Waxy, Fresh, Fruity

LogP (o/w) ~4.1 - 4.5 (Lipophilic)

Natural Occurrence & Biological Significance
The occurrence of trans-2-Undecen-1-ol is distinct and often concentration-dependent based

on environmental processing (e.g., drying of plant material).

Botanical Sources
The primary natural reservoir is the Apiaceae family, specifically Coriandrum sativum

(Coriander/Cilantro).

Coriandrum sativum: In fresh leaves, the concentration is relatively low (~0.49%). However,

post-harvest processing significantly alters this profile. Research indicates that drying

coriander leaves at 40°C dramatically increases the concentration of trans-2-Undecen-1-ol
to approximately 12.88%, suggesting it is a stress-response metabolite or a degradation

product of longer-chain fatty acids during dehydration.

Corchorus aestuans: Ethanol extracts of this medicinal plant have been shown to contain

trans-2-Undecen-1-ol at ~1.26%, contributing to its bioactive lipid profile.[2]

Entomological Context
In the insect world, trans-2-Undecen-1-ol is chemically linked to the defensive secretions of

Heteroptera (True Bugs), particularly Stink Bugs (Pentatomidae).
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Biosynthetic Precursor: It often acts as the immediate biosynthetic precursor to trans-2-

undecenal, the major defensive allomone.

Reduction Mechanism: In some species, the aldehyde is reduced to the alcohol to mitigate

toxicity within the reservoir or as a method of chemical variation to overcome predator

resistance.

Table 1: Quantitative Occurrence in Natural Matrices

Organism Tissue/State
Concentration
(%)

Context Reference

Coriandrum

sativum

Dried Leaves

(40°C)
12.88% Essential Oil [1]

Coriandrum

sativum
Fresh Leaves 0.49% Essential Oil [2]

Corchorus

aestuans
Whole Plant 1.26% Ethanol Extract [3]

Heteroptera spp.

[3][4][5]

Defensive

Glands
Trace - Minor Secretion [4]

Biosynthetic Pathways
The biosynthesis of trans-2-Undecen-1-ol is logically derived from fatty acid metabolism,

specifically a modification of the mitochondrial or peroxisomal

-oxidation pathway.

Mechanism: Modified -Oxidation
Chain Shortening: Long-chain fatty acids (e.g., C14 or C16) undergo standard

-oxidation cycles to reach a C11 or C12 intermediate.

Desaturation: Acyl-CoA oxidase introduces a trans-2 double bond, forming trans-2-

Undecenoyl-CoA.
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Reduction: Instead of continuing through the hydration step of

-oxidation, the trans-2-enoyl-CoA is intercepted by a fatty acyl-CoA reductase (FAR),
reducing the thioester directly to the primary alcohol.

Fatty Acid (C12/C14) Acyl-CoAAcyl-CoA Synthetase trans-2-Enoyl-CoA
(Intermediate)

Acyl-CoA Oxidase
(Desaturation) trans-2-Undecenal

(Defensive Allomone)

Alternative
Reductase

trans-2-Undecen-1-ol
(Target)

Acyl-CoA Reductase
(Reduction)

Alcohol Dehydrogenase
(Oxidation)

Click to download full resolution via product page

Figure 1: Proposed biosynthetic pathway via modified

-oxidation. The green arrow indicates the direct formation of the target alcohol.

Analytical Methodologies
Accurate identification requires distinguishing trans-2-Undecen-1-ol from its saturated

(Undecanol) and isomeric (cis-2) counterparts.

Extraction Protocol
Plant Tissue: Hydrodistillation (Clevenger apparatus) is standard. For quantitative recovery

of the alcohol without oxidation to the aldehyde, avoid prolonged heating or use Solvent

Assisted Flavor Evaporation (SAFE).

Insect Secretions: Solvent extraction (Hexane/Dichloromethane) directly from dissected

glands or surface rinsing.

GC-MS Identification Criteria
Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard. Reliance on Mass

Spectral matching alone is insufficient due to similarities with other fatty alcohols. Retention

Indices (RI) are mandatory for confirmation.

Diagnostic Ions:
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Molecular Ion:

170 (often weak).

Base Peak: Typically

57 or 41 (hydrocarbon chain).

Loss of Water:

152 (

).

Retention Indices (RI):

Non-Polar Column (DB-5/HP-5): RI

1362 - 1372

Polar Column (DB-Wax/HP-Innowax): RI

1899[6]

Validation Workflow
To ensure data integrity, the following self-validating workflow is recommended:
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Figure 2: Analytical workflow for the rigorous identification of trans-2-Undecen-1-ol.

Implications for Development
Antimicrobial Agents: The active fraction of Coriandrum sativum oil containing trans-2-
Undecen-1-ol has demonstrated efficacy against Candida species, disrupting biofilm

formation [2].
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Flavor & Fragrance: Approved as a flavoring agent (FEMA 4068), it provides "fatty-floral"

notes essential for reconstructing natural cilantro and rose profiles.

Pest Control: As a component of insect defensive fluids, it holds potential as a repellent or

stress-inducing semiochemical in integrated pest management (IPM) strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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